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Compound of Interest

Compound Name: 2-Methylthio-ATP tetrasodium

Cat. No.: B11930634 Get Quote

Welcome to the technical support center for 2-Methylthio-ATP (2-MeS-ATP). This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the proper handling, storage, and use of 2-MeS-ATP, with a primary focus on preventing its

hydrolysis to 2-Methylthio-ADP (2-MeS-ADP).

Frequently Asked Questions (FAQs)
Q1: What is 2-MeS-ATP and why is preventing its hydrolysis important?

2-Methylthio-ATP (2-MeS-ATP) is a non-specific agonist for P2 purinoceptors, widely used in

research to study cellular signaling and metabolic processes.[1] Hydrolysis of the terminal

phosphate group of 2-MeS-ATP results in the formation of 2-MeS-ADP. This is problematic

because both 2-MeS-ATP and its hydrolysis product, 2-MeS-ADP, can be biologically active,

potentially at different receptors or with different potencies. To ensure the specificity and

accuracy of experimental results, it is crucial to minimize the degradation of 2-MeS-ATP.

Q2: What are the primary factors that contribute to the hydrolysis of 2-MeS-ATP?

The primary factors that accelerate the hydrolysis of 2-MeS-ATP, similar to its parent molecule

ATP, are:

Temperature: Higher temperatures significantly increase the rate of hydrolysis.
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pH: Extreme pH conditions (both acidic and alkaline) promote the breakdown of the

phosphate chain.

Enzymatic Degradation: The presence of ATPases or other phosphatases in the

experimental system can rapidly hydrolyze 2-MeS-ATP.

Divalent Cations: While often required for biological activity, certain concentrations of divalent

cations can influence the rate of both enzymatic and non-enzymatic hydrolysis.

Q3: How should I store solid 2-MeS-ATP?

Solid (powder) 2-MeS-ATP should be stored in a desiccated environment at -20°C for long-term

stability, where it can be viable for more than three years.[1]

Q4: What are the recommended storage conditions for 2-MeS-ATP stock solutions?

For stock solutions, it is recommended to:

Store aliquots at -80°C for long-term storage (up to 1 year).[1]

For shorter-term storage, -20°C can be used for up to one month.[2]

For immediate use, solutions can be kept at 4°C for no longer than one week.[1]

Crucially, avoid repeated freeze-thaw cycles, as this can accelerate degradation.[1] Prepare

single-use aliquots whenever possible.

Troubleshooting Guide: Preventing 2-MeS-ATP
Hydrolysis
This guide addresses common issues encountered during experiments that may lead to the

unwanted degradation of 2-MeS-ATP.
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Problem Potential Cause Recommended Solution

Inconsistent or unexpected

experimental results.

Hydrolysis of 2-MeS-ATP to 2-

MeS-ADP, leading to mixed

agonist effects.

1. Verify Stock Solution

Integrity: Prepare fresh stock

solutions from solid 2-MeS-

ATP. If using a previously

prepared stock, ensure it has

been stored correctly and has

not undergone multiple freeze-

thaw cycles. 2. Control for

Hydrolysis: In your

experimental design, include a

control where the effects of 2-

MeS-ADP are tested

separately to understand its

potential contribution. 3.

Optimize Experimental

Conditions: Follow the best

practices outlined in the

experimental protocols below.

Loss of compound activity over

time.

Degradation of 2-MeS-ATP in

solution due to improper

storage or handling.

1. Aliquot Stock Solutions:

Prepare single-use aliquots of

your 2-MeS-ATP stock solution

to avoid repeated freeze-thaw

cycles.[1] 2. Use Freshly

Prepared Solutions: For critical

experiments, use freshly

prepared working solutions

from a recently thawed aliquot.

3. Maintain Low Temperatures:

Keep solutions on ice during

experimental setup.

High background signal or

non-specific effects.

Presence of contaminating 2-

MeS-ADP in the 2-MeS-ATP

stock.

1. Source High-Purity

Compound: Ensure the 2-

MeS-ATP used is of high purity

(≥98%). 2. Proper Storage:

Adhere strictly to the
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recommended storage

conditions to prevent

degradation after purchase.

Data Presentation: Stability of ATP under Various
Conditions
While specific quantitative data for the hydrolysis rate of 2-MeS-ATP is not readily available, the

stability of its parent compound, ATP, provides a strong indication of its expected behavior. The

following tables summarize the stability of ATP under different temperature and pH conditions.

It is reasonable to assume that 2-MeS-ATP will follow similar trends.

Table 1: Effect of Temperature on ATP Stability in Aqueous Solution

Temperature pH Half-life Source

22-25°C Neutral
54 days (in deionized

water)
[3]

50-55°C Neutral
0.5 days (in deionized

water)
[3]

80°C 7.0 Rapid degradation [4]

120°C 7.0 A few minutes [5]

Table 2: Effect of pH on ATP Hydrolysis at 80°C

pH Observation Source

4.0
ATP is converted to ADP and

then to AMP.
[4]

7.0 ATP degradation is observed. [4]

11.3

Degradation of ATP and

accumulation of ADP is

confirmed.

[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/1420-3049/30/17/3587
https://www.mdpi.com/1420-3049/30/17/3587
https://www.researchgate.net/figure/Degradation-of-ATP-through-ADP-to-AMP-at-808-C-A-pH-40-50-mM-phthalic-acid-B-pH_fig2_324202024
https://pubmed.ncbi.nlm.nih.gov/36116279/
https://www.researchgate.net/figure/Degradation-of-ATP-through-ADP-to-AMP-at-808-C-A-pH-40-50-mM-phthalic-acid-B-pH_fig2_324202024
https://www.researchgate.net/figure/Degradation-of-ATP-through-ADP-to-AMP-at-808-C-A-pH-40-50-mM-phthalic-acid-B-pH_fig2_324202024
https://www.researchgate.net/figure/Degradation-of-ATP-through-ADP-to-AMP-at-808-C-A-pH-40-50-mM-phthalic-acid-B-pH_fig2_324202024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Preparation and Storage of 2-MeS-ATP Stock Solutions

Weighing: Allow the solid 2-MeS-ATP to equilibrate to room temperature in a desiccator

before opening the vial to prevent condensation. Weigh the desired amount of powder in a

sterile environment.

Dissolution: Dissolve the 2-MeS-ATP powder in a high-purity, sterile aqueous buffer (e.g.,

PBS or HEPES) at the desired pH, typically between 6.8 and 7.4.[6] Sonication may be

recommended to aid dissolution.[1]

pH Adjustment: If dissolving in water, the resulting solution may be slightly acidic. Adjust the

pH to the desired neutral range (6.8-7.4) using a small volume of dilute NaOH. Perform this

step on ice to minimize hydrolysis.

Sterilization: If required for cell culture experiments, sterilize the solution by filtering it through

a 0.22 µm filter.[2]

Aliquoting and Storage: Immediately dispense the stock solution into single-use, low-

retention microcentrifuge tubes. Store these aliquots at -80°C for long-term storage.[1]

Protocol 2: Minimizing Hydrolysis During Experiments

Thawing: When ready to use, thaw an aliquot of the 2-MeS-ATP stock solution rapidly and

keep it on ice.

Dilution: Prepare working dilutions in your pre-chilled experimental buffer immediately before

use.

Temperature Control: Maintain the temperature of your experimental setup as low as is

feasible for your assay. For cell-based assays, add the 2-MeS-ATP solution to the cells or

tissues at the final step.

Enzyme Inhibitors: If your experimental system contains significant ATPase or phosphatase

activity, consider the use of appropriate inhibitors if they do not interfere with your

measurements.
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Time Course: Be mindful of the incubation time. Longer incubation times, especially at

physiological temperatures (e.g., 37°C), will result in greater hydrolysis.
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Caption: Hydrolysis of 2-Methylthio-ATP to 2-Methylthio-ADP.
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Caption: Troubleshooting workflow for inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b11930634?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/2-methylthio-atp%20tetrasodium
https://www.medchemexpress.com/2-methylthio-atp-tetrasodium.html
https://www.mdpi.com/1420-3049/30/17/3587
https://www.researchgate.net/figure/Degradation-of-ATP-through-ADP-to-AMP-at-808-C-A-pH-40-50-mM-phthalic-acid-B-pH_fig2_324202024
https://pubmed.ncbi.nlm.nih.gov/36116279/
https://pubmed.ncbi.nlm.nih.gov/36116279/
https://cymitquimica.com/cas/100020-57-3/
https://www.benchchem.com/product/b11930634#preventing-hydrolysis-of-2-methylthio-atp-to-2-mes-adp
https://www.benchchem.com/product/b11930634#preventing-hydrolysis-of-2-methylthio-atp-to-2-mes-adp
https://www.benchchem.com/product/b11930634#preventing-hydrolysis-of-2-methylthio-atp-to-2-mes-adp
https://www.benchchem.com/product/b11930634#preventing-hydrolysis-of-2-methylthio-atp-to-2-mes-adp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11930634?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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